XYLIDYL BLUE I SODIUM SALT
XYLIDYL BLUE I SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
14936-97-1
VCID:
VC0089115
InChI:
InChI=1S/C25H21N3O6S.Na/c1-14-7-9-20(15(2)11-14)26-25(31)19-12-16-5-3-4-6-18(16)23(24(19)30)28-27-21-13-17(35(32,33)34)8-10-22(21)29;/h3-13,29-30H,1-2H3,(H,26,31)(H,32,33,34);/q;+1/p-1
SMILES:
CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)S(=O)(=O)[O-])O)C.[Na+]
Molecular Formula:
C25H20N3NaO6S
Molecular Weight:
513.5
XYLIDYL BLUE I SODIUM SALT
CAS No.: 14936-97-1
Main Products
VCID: VC0089115
Molecular Formula: C25H20N3NaO6S
Molecular Weight: 513.5
| CAS No. | 14936-97-1 |
|---|---|
| Product Name | XYLIDYL BLUE I SODIUM SALT |
| Molecular Formula | C25H20N3NaO6S |
| Molecular Weight | 513.5 |
| IUPAC Name | sodium;3-[[3-[(2,4-dimethylphenyl)carbamoyl]-2-hydroxynaphthalen-1-yl]diazenyl]-4-hydroxybenzenesulfonate |
| Standard InChI | InChI=1S/C25H21N3O6S.Na/c1-14-7-9-20(15(2)11-14)26-25(31)19-12-16-5-3-4-6-18(16)23(24(19)30)28-27-21-13-17(35(32,33)34)8-10-22(21)29;/h3-13,29-30H,1-2H3,(H,26,31)(H,32,33,34);/q;+1/p-1 |
| SMILES | CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)S(=O)(=O)[O-])O)C.[Na+] |
| PubChem Compound | 135442960 |
| Last Modified | Nov 11 2021 |
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